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Compound of Interest

Compound Name: FAPI-34

Cat. No.: B11933286 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling novel compounds like FAPI-34, a potent fibroblast

activation protein (FAP) inhibitor.[1][2] While a specific Safety Data Sheet (SDS) for FAPI-34 is

not publicly available, this guide provides essential safety and logistical information based on

general best practices for handling biologically active small molecules and

radiopharmaceuticals.[3][4][5]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling FAPI-34. The following table

summarizes the recommended PPE for various laboratory activities.
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Activity
Recommended Personal Protective
Equipment (PPE)

Receiving & Unpacking - Single-use, chemotherapy-rated gloves.[3]

Weighing & Aliquoting (Solid Form)

- Double chemotherapy-rated gloves. -

Protective gown (impermeable, long-sleeved,

with back closure). - Safety glasses or goggles.

- All handling of the solid compound should be

performed in a certified chemical fume hood or a

ventilated balance enclosure.[3][6]

Solution Preparation & Handling

- Double chemotherapy-rated gloves. -

Protective gown. - Safety glasses or goggles. -

All work should be conducted in a chemical

fume hood.[3][6]

Spill Cleanup

- Spill kit appropriate for chemical spills,

including absorbent materials. - Two pairs of

chemotherapy-rated gloves. - A disposable

gown. - Respiratory and eye protection.[3]

Operational and Disposal Plans
Proper operational procedures and disposal methods are critical for maintaining laboratory

safety and the integrity of FAPI-34.

Storage and Stability
Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In solvent -80°C 6 months

-20°C 1 month

Data sourced from the FAPI-34 product data sheet.[7]
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Handling Procedures
Standard laboratory procedures should be followed to minimize the risk of exposure and

contamination.
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Preparation

Handling

Cleanup

Work in a designated area
(e.g., chemical fume hood).

Don appropriate PPE.

Carefully weigh the required amount
of FAPI-34 powder.

Dissolve in an appropriate solvent
(e.g., DMSO).

Prepare aliquots to avoid
multiple freeze-thaw cycles.

Clearly label all vials with
compound name, concentration, and date.

Store at the recommended temperature.

Decontaminate all surfaces
and equipment.

Dispose of waste according to
institutional guidelines.

Remove PPE in the correct order.

Wash hands thoroughly.

Click to download full resolution via product page

Figure 1: Standard workflow for handling FAPI-34 in a laboratory setting.
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Disposal Plan
All waste materials contaminated with FAPI-34 should be considered chemical waste and

disposed of in accordance with institutional and local regulations.

Solid Waste: Contaminated items such as pipette tips, gloves, and gowns should be

collected in a designated, sealed chemical waste container.

Liquid Waste: Unused solutions containing FAPI-34 should be collected in a labeled, sealed

container for chemical waste disposal. Do not pour down the drain.

Sharps: Needles and syringes used for handling FAPI-34 solutions should be disposed of in

a designated sharps container.

For radiolabeled FAPI-34, all waste is considered radioactive and must be handled and

disposed of following the institution's radiation safety protocols.

Experimental Protocols
In Vitro Solution Preparation
For in vitro experiments, FAPI-34 can be dissolved in DMSO to create a stock solution. For

example, to prepare a 10 mM stock solution:

Mass of FAPI-34 Volume of DMSO

1 mg 0.0858 mL

5 mg 0.4288 mL

10 mg 0.8576 mL

Calculations are based on the molecular weight of FAPI-34 (1166.06 g/mol ). Warming and

ultrasonic treatment may be necessary to fully dissolve the compound.[7]

In Vivo Formulation Protocol
A common formulation for in vivo studies involves a multi-solvent system to ensure solubility

and biocompatibility.
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Start with
10% DMSO

Add 40% PEG300
and mix well

Add 5% Tween-80
and mix thoroughly

Add 45% saline
to the final volume

Clear solution
(≥ 4 mg/mL)

Click to download full resolution via product page

Figure 2: Step-by-step process for preparing an in vivo formulation of FAPI-34.

This protocol yields a clear solution with a solubility of at least 4 mg/mL.[7]

By adhering to these safety guidelines and protocols, researchers can handle FAPI-34
responsibly, minimizing risks and ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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